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Cat. No.: B1232379 Get Quote

Introduction
Polonium-212 (²¹²Po) is a short-lived, high-energy alpha-emitting isotope that serves as an

excellent subject for advanced nuclear physics education experiments. Due to its extremely

short half-life, it is not used as a standalone source but is studied as a decay product in the

Thorium-232 decay series, in secular equilibrium with its parent Bismuth-212 (²¹²Bi). This

provides a rich spectrum of alpha and beta particles, allowing for comprehensive investigations

into the principles of radioactive decay and the interaction of radiation with matter. These

application notes provide detailed protocols for utilizing sources containing precursors to ²¹²Po

for educational and research purposes in a laboratory setting.

Key Properties of Polonium-212
The fundamental nuclear properties of Polonium-212 are crucial for the design and

interpretation of experiments.
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Property Value

Half-life (T₁/₂) 0.299 microseconds[1]

Decay Mode Alpha (α) Decay[1][2]

Parent Isotope Bismuth-212 (²¹²Bi)[3]

Daughter Isotope Lead-208 (²⁰⁸Pb)[3][4]

Alpha Decay Energy (Qα) 8.954 MeV[1][3]

Primary Alpha Particle Energy 8.785 MeV[3]

Safety Protocols for Handling Radioactive Sources
Working with radioactive materials necessitates strict adherence to safety protocols to minimize

exposure and prevent contamination.[5]

Personal Protective Equipment (PPE): Always wear a lab coat, disposable gloves (nitrile or

latex), and safety glasses when handling radioactive sources.[6][7][8]

Source Handling: Use tongs or forceps to handle radioactive sources to increase the

distance between the source and the body.[5][7] Never touch the surface of the source

directly.[9]

Work Area: Conduct experiments in a designated and clearly labeled area.[6][7] Cover the

work surface with absorbent paper to contain any potential spills.[6][7]

Contamination Monitoring: Regularly monitor hands, clothing, and the work area with a

suitable radiation detector (e.g., a Geiger counter) during and after the experiment.[6]

Waste Disposal: Dispose of all contaminated materials, including gloves and absorbent

paper, in designated radioactive waste containers according to institutional guidelines.[6][7]

Prohibitions: Eating, drinking, and applying cosmetics are strictly prohibited in the laboratory

where radioactive materials are used.[7][10]
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Pipetting: Never pipette radioactive solutions by mouth. Always use a mechanical pipetting

device.[6][7]

Application Note 1: Alpha Spectroscopy of the
Thorium-232 Decay Series
Objective: To identify the characteristic alpha particles emitted from the decay of ²¹²Po and

other alpha-emitting isotopes in the Thorium-232 decay chain using alpha spectroscopy.

Experimental Protocol:

Apparatus Setup: Assemble the alpha spectroscopy system as illustrated in the workflow

diagram below. The setup typically consists of a vacuum chamber, a semiconductor alpha

detector (e.g., a Passivated Implanted Planar Silicon - PIPS detector), a preamplifier, an

amplifier, a Multi-Channel Analyzer (MCA), and a computer for data acquisition.[9][11]

Source Placement: Using forceps, place the Thorium-232 source (often in the form of a

thorium-coated gas mantle or a prepared disc source) inside the vacuum chamber, facing

the detector.

Vacuum Generation: Close the chamber and evacuate it using a vacuum pump. A vacuum is

necessary to prevent the alpha particles from losing energy in the air before reaching the

detector.[12]

System Calibration: Before acquiring the spectrum of the thorium source, calibrate the

energy response of the MCA using a standard alpha source with well-known alpha energies,

such as Americium-241 (²⁴¹Am).[9]

Data Acquisition: Apply the recommended bias voltage to the detector. Begin data acquisition

with the MCA for a sufficient duration to obtain a spectrum with well-defined peaks and low

statistical uncertainty.

Data Analysis:

Identify the prominent alpha peaks in the acquired spectrum.

Using the energy calibration, determine the energy of each peak.
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Compare the measured energies to the known alpha energies of the Thorium-232 decay

chain to identify the corresponding isotopes. The spectrum should prominently feature

alpha particles from ²¹²Bi and ²¹²Po.[13]

Expected Results:

The alpha spectrum will show several distinct peaks corresponding to the alpha-emitting

isotopes in the Thorium-232 decay chain. The most prominent peaks relevant to this

experiment are listed in the table below.

Isotope
Alpha Particle Energy
(MeV)

Branching Ratio

²²⁸Th 5.423 72.2%

5.340 27.2%

²²⁴Ra 5.685 94.9%

5.449 5.1%

²²⁰Rn 6.288 ~100%

²¹⁶Po 6.778 ~100%

²¹²Bi 6.051 24.9%

6.090 9.9%

²¹²Po 8.785 ~100% (of its decay)

Note: The branching ratio for ²¹²Po refers to its own decay, which is populated by the beta

decay of ²¹²Bi (64.06% branch).[13]
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Thorium-232 Decay Chain

²³²Th ²²⁸Raα ²²⁸Ac
β⁻

²²⁸Th
β⁻

²²⁴Raα ²²⁰Rnα ²¹⁶Poα ²¹²Pbα ²¹²Bi
β⁻

²¹²Po

β⁻ (64.1%)

²⁰⁸Tlα (35.9%)

²⁰⁸Pb (Stable)
α

β⁻

Click to download full resolution via product page

Caption: Thorium-232 decay chain leading to stable Lead-208.
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1. Experimental Setup

2. System Calibration

3. Data Acquisition

4. Data Analysis
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Caption: Workflow for an alpha spectroscopy experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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